Cas no 212628-44-9 (Benzoic acid, 3,4,5-trifluoro-2-[(4-iodo-2-methylphenyl)amino]-)

• Product Name: Benzoic acid, 3,4,5-trifluoro-2-[(4-iodo-2-methylphenyl)amino]-
• CAS No: 212628-44-9
• MF: C₁₄H₉F₃INO₂
• MW: 407.126446485519
• CID: 1399834
• PubChem ID: 9887630
• Update Time: 2025-04-20

Benzoic acid, 3,4,5-trifluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-trifluoro-2-[(4-iodo-2-methylphenyl)amino]-
• 3,4,5-trifluoro-2-(4-iodo-2-methylanilino)benzoic acid
• DTXSID20432420
• SCHEMBL4853895
• CHEMBL519419
• 2-(4-iodo-2-methylphenylamino)-3,4,5-trifluorobenzoic acid
• IKYHHUKKYADHCL-UHFFFAOYSA-N
• 2-(4-iodo-2-methyl-phenylamino)-3,4,5-trifluoro-benzoic acid
• 212628-44-9

• Inchi： 1S/C14H9F3INO2/c1-6-4-7(18)2-3-10(6)19-13-8(14(20)21)5-9(15)11(16)12(13)17/h2-5,19H,1H3,(H,20,21)
• InChI Key： IKYHHUKKYADHCL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC1C(=C(C(=CC=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 406.96257
• Monoisotopic Mass: 406.96301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33